10-Bromo-10,11-dihydro-5h-dibenzo[a,d][7]annulen-5-one

• IUPAC Name: 9-bromotricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
• InChI: InChI=1S/C15H11BrO/c16-14-9-10-5-1-2-6-11(10)15(17)13-8-4-3-7-12(13)14/h1-8,14H,9H2
• InChI Key: UDCDBLUACWWVLI-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2C(=O)C3=CC=CC=C31)Br
• Molecular Formula: C15H11BrO
• DSSTOX Substance ID: DTXSID10297949
• Molecular Weight: 287.15 g/mol
• CAS RN: 24167-44-0

Description

10-Bromo-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-one is a chemical compound with the molecular formula C15H11BrO . It belongs to the class of dibenzocycloheptenones . The compound’s structure features a bromine atom attached to a dihydrodibenzocycloheptenone scaffold .

Scientific Research Applications

Protecting Group in Peptide Chemistry

The 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl group, related to "10-Bromo-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-one," has been found useful as a protecting group for amines, alcohols, thiols, and carboxylic acids in peptide chemistry. Its utility lies in its stability under strongly acidic conditions and the ease with which the protected group can be removed under mild conditions (Pless, 1976).

Synthesis of Novel Organic Compounds

Research has shown the effectiveness of this compound in the synthesis of novel organic structures, such as epoxymethano derivatives and their subsequent transformation into various functionalized compounds. These synthetic pathways are crucial for the development of new materials and pharmaceuticals (Dobson et al., 1968).

Photovoltaic Properties

A study on the synthesis of conjugated organic materials incorporating structures related to "10-Bromo-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-one" revealed their potential in dye-sensitized solar cells. This research highlights the importance of such compounds in developing renewable energy technologies (Erdoğan & Horoz, 2020).

Energetics and Molecular Structure

An experimental and computational study focused on the energetics and molecular structure of 10,11-dihydro-5H-dibenzo[a,d]cycloheptene, closely related to the compound , providing insights into its thermodynamic properties and potential applications in materials science (Miranda et al., 2011).